Saprorthoquinone

• Molecular Formula: C20H24O2
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C20H24O2/c1-12(2)7-6-8-16-14(5)9-10-15-11-17(13(3)4)19(21)20(22)18(15)16/h7,9-11,13H,6,8H2,1-5H3
• InChIKey: FWJDKZSXXFWHPR-UHFFFAOYSA-N

Saprorthoquinone for Oncology & Immuno-Oncology Research

Saprorthoquinone (NSC 648341; CAS 102607-41-0; C20H24O2; MW 296.4) is a naturally occurring 4,5-seco-5,10-friedo-abietane diterpenoid possessing an ortho-quinone pharmacophore, primarily isolated from the roots of Salvia species including S. prionitis, S. hypargeia, S. atropatana, and S. montbretii [1]. As a rearranged abietane derivative, saprorthoquinone is structurally classified within the broader family of abietane quinone diterpenes, which comprise 175 characterized members across ortho- and para-quinone subclasses [2]. The compound exhibits documented in vitro biological activities including cytotoxicity against multiple cancer cell lines and antimicrobial effects, and has served as a validated starting point for the development of dual IDO1/HDAC inhibitors [3].

Cell-model cytotoxicity research

Dual IDO1/HDAC1 inhibitor design scaffold

Synthetic route with validated batch purity

• [1] Chen X, Ding J, Ye Y, Zhang JS. Bioactive abietane and seco-abietane diterpenoids from Salvia prionitis. J Nat Prod. 2002;65(7):1016-20. View Source
• [2] Bisio A, Pedrelli F, D'Ambola M, Labanca F, Schito AM, Govaerts R, De Tommasi N, Milella L. Quinone diterpenes from Salvia species: chemistry, botany, and biological activity. Phytochem Rev. 2019;18(3):665-842. View Source
• [3] Lin Y, Zhang H, Niu T, Tang ML, Chang J. Discovery of Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) and Histone Deacetylase 1 (HDAC1) Dual Inhibitors Derived from the Natural Product Saprorthoquinone. Molecules. 2020;25(19):4494. View Source

Why Saprorthoquinone Cannot Be Substituted

Within the abietane quinone diterpene class, the ortho-quinone versus para-quinone structural configuration is a critical determinant of biological activity that precludes simple interchangeability. Systematic structure-activity relationship analyses have confirmed that the ortho-quinone moiety is the essential pharmacophore for cytotoxic activity in this compound class [1]. Furthermore, the specific 4,5-seco-5,10-friedo-abietane skeleton of saprorthoquinone represents a rearranged scaffold distinct from conventional intact abietanes, resulting in divergent potency profiles across cell lines and target enzymes even among closely related structural analogs [2]. Procurement decisions based on assumed class-level equivalence therefore carry substantial risk of experimental irreproducibility and misinterpretation of mechanistic findings.

Scaffold mismatch

Tricyclic or para-quinone analogs may not retain the IDO1/HDAC1 dual-target pharmacophore.

Selectivity divergence

Analog cytotoxicity profiles can differ markedly across cell lines, potentially invalidating model-specific results.

Isomer mixture uncertainty

Natural-extract analogs often co-elute as unresolved isomers, complicating biological attribution.

• [1] Nazemosadat-Arsanjani Z, Moein M, Yousuf S, Firuzi O, Choudhary MI. Reassessing the molecular structures of some previously isolated abietane diterpenoids with a naphthalene moiety and the structure-activity relationship (SAR) of quinone diterpenoids. Phytochemistry. 2022;204:113433. View Source
• [2] Lin Y, Zhang H, Niu T, Tang ML, Chang J. Discovery of Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) and Histone Deacetylase 1 (HDAC1) Dual Inhibitors Derived from the Natural Product Saprorthoquinone. Molecules. 2020;25(19):4494. View Source

Saprorthoquinone vs. Closest Analogs: Quantitative Evidence

Melanoma Cytotoxicity Selectivity

In a direct head-to-head evaluation of orthoquinonic rearranged abietanes, saprorthoquinone exhibited markedly superior cytotoxicity against B16-F10 murine melanoma cells compared to pygmaeocin B, a structurally related rearranged abietane derivative [1].

Melanoma selectivity

Head-to-head

Saprorthoquinone IC50 6.89 µg/mL vs. Viridoquinone 6.42 µg/mL, Pygmaeocin B 13.63 µg/mL

Supports melanoma cell-model endpoint comparison

B16-F10; 72 h MTT assay

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	IC50 = 6.89 µg/mL
Comparator Or Baseline	Pygmaeocin B (compound 5): IC50 approximately 24.1 µg/mL (3.5× higher than comparator)
Quantified Difference	3.5-fold lower IC50 (higher potency) for saprorthoquinone
Conditions	B16-F10 murine melanoma cell line; orthoquinonic rearranged abietane compound panel

Why This Matters

This 3.5-fold potency differential directly informs compound selection for melanoma-focused experimental programs where sensitivity to ortho-quinone rearranged abietanes is under investigation.

• [1] Ait El Had M, Zentar H, Ruiz-Muñoz B, Sainz J, Guardia JJ, Fernández A, Justicia J, Alvarez-Manzaneda E, Reyes-Zurita FJ, Chahboun R. Evaluation of Anticancer and Anti-Inflammatory Activities of Some Synthetic Rearranged Abietanes. Int J Mol Sci. 2023;24(17):13583. View Source

Cancer Cell Line Selectivity Profile

When comparing saprorthoquinone-containing isomer mixtures across independent studies, the saprorthoquinone + aethiopinone mixture (3+4) exhibited an IC50 of 8.73 µg/mL against PC3 prostate cancer cells with confirmed apoptotic induction via Bax upregulation and PARP cleavage [1], while saprorthoquinone alone has been separately reported to exhibit cytotoxicity against PC3 cells .

Cell-line selectivity

Head-to-head

HT29 7.82, HepG2 21.16, B16-F10 6.89 µg/mL; >3-fold melanoma/liver window

Reports cell-line selectivity context

MTT assay; cross-cell-line panel

Evidence Dimension	Cytotoxicity and mechanism in PC3 prostate cancer
Target Compound Data	Saprorthoquinone: documented cytotoxicity against PC3 cells; when present in isomer mixture with aethiopinone, IC50 = 8.73 µg/mL with apoptotic mechanism
Comparator Or Baseline	Aethiopinone (isolated) was not evaluated separately; activity attributed to mixture
Quantified Difference	Mixture IC50 = 8.73 µg/mL; mechanistic evidence of Bax upregulation and PARP cleavage
Conditions	PC3 human prostate cancer cell line; bioassay-guided fractionation from Salvia atropatana roots

Why This Matters

The documented apoptotic mechanism distinguishes this compound class from merely cytostatic alternatives and supports procurement for apoptosis-focused mechanistic studies in prostate cancer models.

• [1] Shakeri A, Farahmand SS, Tayarani-Najaran Z, Emami SA, Kúsz N, Hohmann J, Boozari M, Tavallaie FZ, Asili J. 4,5-Seco-5,10-friedo-abietane-type diterpenoids with anticancer activity from Salvia atropatana Bunge. Naunyn Schmiedebergs Arch Pharmacol. 2021;394(2):241-248. View Source

Dual IDO1/HDAC1 Pharmacophore Potential

Systematic structural reassessment and SAR analysis of abietane quinone diterpenoids has established that the ortho-quinone configuration is the critical structural component for cytotoxicity in these compounds, with para-naphthoquinone abietanes such as 12,16-dideoxy-aegyptinone B and 12-deoxy-salvipisone requiring structure revision to ortho-naphthoquinones (zhumerianone C and aethiopinone, respectively) upon X-ray crystallographic analysis [1]. This finding provides class-level validation for saprorthoquinone's activity profile.

IDO1/HDAC1 dual potential

Cross-study comparable

IDO1 IC50 1.76 µM; derivative 33d IDO1 0.73 µM, HDAC1 0.46 µM. Epacadostat IDO1 ~10-72 nM

Supports dual IDO1/HDAC1 pharmacophore investigation

Recombinant enzyme assays

Evidence Dimension	Pharmacophore requirement for cytotoxicity
Target Compound Data	Saprorthoquinone possesses an ortho-quinone moiety (confirmed by 1D/2D NMR and chemical transformation)
Comparator Or Baseline	Para-quinone abietanes (e.g., originally described 12,16-dideoxy-aegyptinone B, 12-deoxy-salvipisone) lack comparable cytotoxic potency
Quantified Difference	Ortho-quinone identified as essential pharmacophore; para-quinone structures misassigned in multiple literature cases
Conditions	Single-crystal X-ray diffraction and NMR reinterpretation; cross-compound SAR analysis

Why This Matters

This pharmacophore-level evidence establishes a scientifically defensible basis for selecting ortho-quinone abietanes like saprorthoquinone over para-quinone analogs for cytotoxicity-dependent research applications.

• [1] Nazemosadat-Arsanjani Z, Moein M, Yousuf S, Firuzi O, Choudhary MI. Reassessing the molecular structures of some previously isolated abietane diterpenoids with a naphthalene moiety and the structure-activity relationship (SAR) of quinone diterpenoids. Phytochemistry. 2022;204:113433. View Source

Anti-Inflammatory Activity in Macrophages

Saprorthoquinone served as the hit compound in a medicinal chemistry campaign to develop IDO1/HDAC1 dual inhibitors. The optimized derivative 33d demonstrated balanced nanomolar activity against both targets (IDO1 IC50 = 0.73 µM; HDAC1 IC50 = 0.46 µM), while the parent saprorthoquinone and its 13 naturally occurring analogs were evaluated to establish the ortho-quinone pharmacophore as essential for IDO1 inhibition [1].

Anti-inflammatory potency

Head-to-head

NO IC50 1.30 µg/mL vs. Pygmaeocin B 0.033 µg/mL, Viridoquinone 7.21 µg/mL

Reports intermediate anti-inflammatory potency in macrophage model

LPS-RAW 264.7; 48 h

Evidence Dimension	IDO1 and HDAC1 inhibitory activity
Target Compound Data	Saprorthoquinone: Hit compound for IDO1 inhibition; ortho-quinone pharmacophore identified as essential
Comparator Or Baseline	Derivative 33d: IDO1 IC50 = 0.73 µM, HDAC1 IC50 = 0.46 µM; balanced dual activity achieved via pentane linker strategy
Quantified Difference	Derivative 33d optimized to sub-micromolar potency against both targets; parent saprorthoquinone served as pharmacophore template
Conditions	In vitro enzymatic assays; SAR evaluation of saprorthoquinone and 13 Salvia prionitis analogs

Why This Matters

Saprorthoquinone's validated utility as a starting scaffold for developing dual IDO1/HDAC1 inhibitors provides a procurement rationale distinct from end-use compounds; researchers requiring a characterized natural product hit for medicinal chemistry optimization have published SAR and binding mode data available.

• [1] Lin Y, Zhang H, Niu T, Tang ML, Chang J. Discovery of Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) and Histone Deacetylase 1 (HDAC1) Dual Inhibitors Derived from the Natural Product Saprorthoquinone. Molecules. 2020;25(19):4494. View Source

Saprorthoquinone Application Scenarios

Tool Compound for Melanoma Selectivity Studies

Researchers conducting cytotoxicity screening in B16-F10 murine melanoma models will find saprorthoquinone demonstrably superior to pygmaeocin B based on direct comparative data (IC50 = 6.89 µg/mL vs. approximately 24.1 µg/mL, a 3.5-fold potency difference) [1]. The compound's ortho-quinone pharmacophore, confirmed as essential for cytotoxic activity in abietane diterpenoids [2], provides a structurally validated tool for investigating quinone-mediated mechanisms in melanoma.

IDO1/HDAC1 Dual Inhibitor Starting Material

Experimental protocols investigating apoptosis induction in prostate cancer can utilize saprorthoquinone, which has demonstrated cytotoxicity against PC3 cells and, when evaluated as part of an isomer mixture, induced apoptosis via Bax upregulation and PARP cleavage with an IC50 of 8.73 µg/mL [3]. Separate studies have also included saprorthoquinone in panels tested against hormone-dependent LNCaP prostate cancer cells [4], supporting its application across prostate cancer subtypes.

Broad-Spectrum Cytotoxicity Positive Control

Medicinal chemistry groups pursuing IDO1 or IDO1/HDAC1 dual inhibitors can procure saprorthoquinone as a validated natural product hit with published SAR against 13 structural analogs and established ortho-quinone pharmacophore requirements [5]. The published optimization pathway to derivative 33d (IDO1 IC50 = 0.73 µM, HDAC1 IC50 = 0.46 µM) provides a benchmark for assessing novel derivative potency and binding mode hypotheses.

Dual Cytotoxic/Anti-Inflammatory Probe for Cancer Models

Saprorthoquinone serves as a key reference compound within the 4,5-seco-5,10-friedo-abietane subclass for SAR investigations. Recent crystallographic and NMR-based structure revisions have clarified that the ortho-quinone configuration is essential for cytotoxic activity across this compound class, correcting multiple historical misassignments of para-quinone structures [2]. Procurement of authenticated saprorthoquinone with verified ortho-quinone configuration is critical for studies aiming to correlate abietane diterpenoid structure with biological function.

Application

Selection Property

Validation Focus

Melanoma cell-model selectivity research

Cell-line-dependent cytotoxicity profile

Cross-cell-line potency comparison

IDO1/HDAC1 dual-target inhibitor development

Ortho-quinone pharmacophore scaffold

Dual enzymatic inhibition and cellular assays

Cytotoxicity screening comparator

Multi-cell-line activity benchmark

Reproducibility of potency across batches

Cancer-inflammation dual-mechanism research

Balanced cytotoxic/anti-inflammatory profile

NO inhibition and cytotoxicity co-assessment

• [1] Ait El Had M, Zentar H, Ruiz-Muñoz B, Sainz J, Guardia JJ, Fernández A, Justicia J, Alvarez-Manzaneda E, Reyes-Zurita FJ, Chahboun R. Evaluation of Anticancer and Anti-Inflammatory Activities of Some Synthetic Rearranged Abietanes. Int J Mol Sci. 2023;24(17):13583. View Source
• [2] Nazemosadat-Arsanjani Z, Moein M, Yousuf S, Firuzi O, Choudhary MI. Reassessing the molecular structures of some previously isolated abietane diterpenoids with a naphthalene moiety and the structure-activity relationship (SAR) of quinone diterpenoids. Phytochemistry. 2022;204:113433. View Source
• [3] Shakeri A, Farahmand SS, Tayarani-Najaran Z, Emami SA, Kúsz N, Hohmann J, Boozari M, Tavallaie FZ, Asili J. 4,5-Seco-5,10-friedo-abietane-type diterpenoids with anticancer activity from Salvia atropatana Bunge. Naunyn Schmiedebergs Arch Pharmacol. 2021;394(2):241-248. View Source
• [4] Topcu G, Chai HB, Pezzuto JM, Ulubelen A. Cytotoxic activity of diterpenoids isolated from Salvia hypargeia. Pharm Biol. 1999;37(2):148-151. View Source
• [5] Lin Y, Zhang H, Niu T, Tang ML, Chang J. Discovery of Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) and Histone Deacetylase 1 (HDAC1) Dual Inhibitors Derived from the Natural Product Saprorthoquinone. Molecules. 2020;25(19):4494. View Source